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Compound of Interest

Compound Name: Pigment Red 146

Cat. No.: B035983

Technical Support Center: Pigment Red 146 Safe
Handling

This technical support center provides essential guidance for researchers, scientists, and drug
development professionals on the safe handling of Pigment Red 146. Below you will find
troubleshooting guides and frequently asked questions (FAQs) to address potential health and
safety concerns during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary health hazards associated with Pigment Red 1467

Al: Pigment Red 146 is generally considered to have low acute toxicity. However, as a fine
powder, it can cause mechanical irritation to the eyes, skin, and respiratory tract upon direct
contact or inhalation. Some safety data sheets indicate that it may cause respiratory irritation,
and prolonged or repeated contact may lead to skin irritation in sensitive individuals.[1]
Ingestion may cause gastrointestinal irritation with symptoms like nausea, vomiting, and
diarrhea.[1] Although not classified as a carcinogen by most regulatory authorities, some
manufacturing processes may result in trace impurities that could pose long-term exposure
risks.

Q2: What are the immediate first aid measures in case of exposure to Pigment Red 1467
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A2: In case of accidental exposure, follow these first aid measures:

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the
person is not breathing, give artificial respiration and seek immediate medical attention.[1][2]

Skin Contact: Remove contaminated clothing immediately. Wash the affected area
thoroughly with soap and plenty of water.[1][2]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making
sure to lift the upper and lower eyelids occasionally. Seek medical attention.[1]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by
mouth to an unconscious person and seek immediate medical attention.[1][2]

Q3: What personal protective equipment (PPE) is required when handling Pigment Red 1467

A3: To ensure personal safety, the following PPE should be worn:

Eye Protection: Wear tightly fitting safety goggles with side-shields.[2][3]

Hand Protection: Use chemical-resistant gloves. Gloves should be inspected before use.[2]

[4]

Respiratory Protection: In areas with poor ventilation or where dust generation is likely, use
an approved respirator.[1][3] If exposure limits are exceeded or irritation is experienced, a
full-face respirator should be used.[2][3]

Protective Clothing: Wear a lab coat or other protective clothing to prevent skin contact.[1][5]
For significant handling, fire/flame resistant and impervious clothing is recommended.[2]

Q4: How should Pigment Red 146 be stored safely?

A4: Store Pigment Red 146 in a tightly closed container in a cool, dry, and well-ventilated area.

[1][2] Keep it away from incompatible materials, direct sunlight, and heat sources.[1][4]

Q5: What should | do in case of a spill of Pigment Red 146 powder?

A5: In the event of a spill, immediately take the following steps:

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.cncolorchem.com/upLoad/file/20170314/14894789442129361.pdf
https://www.chemicalbook.com/msds/pigment-red-146.pdf
https://www.cncolorchem.com/upLoad/file/20170314/14894789442129361.pdf
https://www.chemicalbook.com/msds/pigment-red-146.pdf
https://www.cncolorchem.com/upLoad/file/20170314/14894789442129361.pdf
https://www.cncolorchem.com/upLoad/file/20170314/14894789442129361.pdf
https://www.chemicalbook.com/msds/pigment-red-146.pdf
https://www.benchchem.com/product/b035983?utm_src=pdf-body
https://www.chemicalbook.com/msds/pigment-red-146.pdf
https://www.echemi.com/sds/pigmentred146-pid_Rock46641.html
https://www.chemicalbook.com/msds/pigment-red-146.pdf
https://www.sypigment.com/msds/Pigment-Red-146.pdf
https://www.cncolorchem.com/upLoad/file/20170314/14894789442129361.pdf
https://www.echemi.com/sds/pigmentred146-pid_Rock46641.html
https://www.chemicalbook.com/msds/pigment-red-146.pdf
https://www.echemi.com/sds/pigmentred146-pid_Rock46641.html
https://www.cncolorchem.com/upLoad/file/20170314/14894789442129361.pdf
https://www.pigment-dye.com/blog/what-are-the-safety-precautions-when-handling-pigment-red-166-1607551.html
https://www.chemicalbook.com/msds/pigment-red-146.pdf
https://www.benchchem.com/product/b035983?utm_src=pdf-body
https://www.benchchem.com/product/b035983?utm_src=pdf-body
https://www.cncolorchem.com/upLoad/file/20170314/14894789442129361.pdf
https://www.chemicalbook.com/msds/pigment-red-146.pdf
https://www.cncolorchem.com/upLoad/file/20170314/14894789442129361.pdf
https://www.sypigment.com/msds/Pigment-Red-146.pdf
https://www.benchchem.com/product/b035983?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b035983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

o Evacuate personnel from the immediate area.[2]
e Ensure adequate ventilation.[2]

o Wear appropriate personal protective equipment (PPE), including respiratory protection,
safety goggles, gloves, and protective clothing.[1][2]

e Avoid generating dust. Use a wet-wiping method or a vacuum cleaner with a HEPA filter for
cleanup. Do not use dry sweeping.[1][5]

o Collect the spilled material and place it into a suitable, labeled container for disposal.[1]

e Prevent the spilled material from entering drains or waterways.[2][4]

Troubleshooting Guide
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Issue

Potential Cause

Recommended Action

Eye or skin irritation after

handling the pigment.

Direct contact with the pigment

powder.

Immediately follow the first aid
procedures for eye and skin
contact. Review handling
procedures to minimize direct
contact. Ensure proper PPE is

being used.

Respiratory irritation
(coughing, sneezing) during

handling.

Inhalation of airborne pigment
dust.

Move to an area with fresh air.
Ensure work is being
conducted in a well-ventilated
area or use a chemical fume
hood.[1] Use appropriate
respiratory protection.[1]
Minimize dust generation
during handling.[1]

Pigment powder has become

airborne.

Improper handling techniques
(e.g., shaking containers, dry

sweeping).

Gently handle containers to
avoid creating dust clouds.[5]
Use tools like scoops or
funnels for transferring the
pigment.[5] Clean up spills
using wet methods or a HEPA-

filtered vacuum.[5]

Contamination of work

surfaces.

Spills or improper handling.

Clean all work surfaces
thoroughly after handling the
pigment. Use wet-wiping
methods to prevent dust from

becoming airborne.[5]

Quantitative Data

Specific quantitative toxicological and ecological data for Pigment Red 146 is largely

unavailable in the reviewed safety data sheets.[2][3] However, some physical and chemical

properties are provided:
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Property Value Reference
Molecular Formula C33H27CIN4Os [1]
Molecular Weight 611.04 g/mol [1]
Appearance Red powder [1]
Density 1.33-1.5g/cm3 [2]
pH Value ~7.0 [4]
Solubility in Water Insoluble [4]
Melting Point 318-322°C [6]
Acute Oral LD50 (Rats) >10,000 mg/kg [4]

Experimental Protocols

Detailed experimental protocols involving Pigment Red 146 are highly specific to the research
application. The safety data sheets do not provide specific experimental methodologies but
focus on safe handling and use. Researchers should develop their own experimental protocols
incorporating the safety measures outlined in this guide and the manufacturer's safety data
sheet.

Visualized Workflows

Preparation

Handling Post-Experiment

Ensure Adequate Ventilation el Transfer Pigment Decontaminate Glassware Dispose of Waste
(Fume Hood Preferred) ( & '{ and Surfaces H (Follow Wash Hands Thoroughly

Wear Appropriate PPE:
- Safety Goggles
- Gloves

- Lab Coat
- Respirator (if needed)

Click to download full resolution via product page

Caption: A workflow diagram for the safe handling of Pigment Red 146.
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Pigment Red 146 Spill Occurs

Wear Full PPE

Evacuate Immediate Area (incl. Respiratory Protection)

Contain Spill
(Prevent Spread & Entry to Drains)

Clean Up Spill:
- Use Wet Wipes or
- HEPA-Filtered Vacuum
- AVOID Dry Sweeping

Place Waste in a
Sealed, Labeled Container

Decontaminate Spill Area
and Equipment

Spill Response Complete
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Exposure to Pigment Red 146

Inhalation Skin Contfact Ey‘ ] Contact Ingeption
Y

Remove Contaminated Flush Eyes with Water
Clothing for at least 15 Minutes

Rinse Mouth with Water

Move to Fresh Air

A4

If Breathing is Difficult,
Give Oxygen

If Not Breathing,
Give Artificial Respiration

Wash with Soap
and Plenty of Water

Seek Medical Attention Do Not Induce Vomiting

Seek Immediate
Medical Attention

Seek Immediate
Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Addressing health and safety concerns during Pigment
Red 146 handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b035983#addressing-health-and-safety-concerns-
during-pigment-red-146-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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